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Compound of Interest

3-amino-2-methylquinazolin-
4(3H)-one

Cat. No.: B158153

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and biological relevance of 3-amino-2-methylquinazolin-4(3H)-one, a
key heterocyclic compound with significant potential in medicinal chemistry.

Core Compound Data

3-amino-2-methylquinazolin-4(3H)-one is a quinazoline derivative recognized as a valuable
starting material for the synthesis of various biologically active molecules. Its fundamental
properties are summarized below.
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Property Value Source
Molecular Weight 175.19 g/mol [1112][3]
Molecular Formula CoHoN3O [11[2][3]
CAS Number 1898-06-2 [2]
Appearance Solid

Melting Point 149-152 °C (lit.)

SMILES CC1=Nc2ccccc2C(=0O)N1IN

InChi Key IQOUPYQSZBDNAW-

UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 3-amino-2-methylquinazolin-4(3H)-one is most commonly achieved through
a two-step process involving the formation of a benzoxazinone intermediate followed by
condensation with hydrazine hydrate.[4][5] More recently, microwave-assisted methods have
been developed to improve efficiency and yields.[6][7]

Conventional Synthetic Protocol

Step 1: Synthesis of 2-methyl-4H-3,1-benzoxazin-4-one (Intermediate 1)
o A mixture of anthranilic acid and an excess of acetic anhydride is heated.[4]

e The reaction mixture is then poured into ice-cold water to precipitate the intermediate
product, 2-methyl-4H-3,1-benzoxazin-4-one.[4]

e The crude product is filtered and can be purified by recrystallization from a suitable solvent
like ethanol.[4]

Step 2: Synthesis of 3-amino-2-methylquinazolin-4(3H)-one

e The intermediate, 2-methyl-4H-3,1-benzoxazin-4-one (e.g., 3 g, 18.63 mmol), is dissolved in
ethanol (10 mL) with stirring.[5]
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Hydrazine hydrate (e.g., 0.91 mL, 18.63 mmol) is added cautiously to the solution.[4][5]

The resulting mixture is refluxed for approximately 7 hours.[4][5] Reaction progress should
be monitored using Thin Layer Chromatography (TLC).[4]

Upon completion, the reaction mixture is cooled, allowing the final product to precipitate.[4]

The solid product is collected by filtration and purified by recrystallization.[4]

Microwave-Assisted Synthetic Protocol

An alternative green chemistry approach utilizes microwave irradiation to accelerate the
reaction.

A solution of the benzoxazinone intermediate (1 mmol) and hydrazine monohydrate (3 mmol)
in absolute ethanol (5 mL) is prepared in a microwave tube.

o The mixture is subjected to microwave irradiation (e.g., at 250 W) for a period of 20-33
minutes at a temperature between 120-150 °C.[6]

» After cooling, the solvent is removed using a rotary evaporator.

e The resulting solid is filtered and recrystallized from an appropriate solvent to yield the pure
product.[6]

Synthesis Workflow Diagram
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Caption: Synthetic workflow for 3-amino-2-methylquinazolin-4(3H)-one.

Biological and Pharmacological Context

Quinazolinone derivatives are a significant class of heterocyclic compounds in medicinal
chemistry, known for a wide spectrum of pharmacological activities.[8][9] These include
antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[8][10][11]
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The core structure of 3-amino-2-methylquinazolin-4(3H)-one serves as a versatile scaffold.
Its amino group at the 3-position is a key functional handle for further chemical modifications,
allowing for the synthesis of a diverse library of derivatives. For instance, condensation with
various aldehydes can produce Schiff bases, which have been investigated for their
antimicrobial efficacy.[5]

Recent studies have also explored the DNA photo-disruptive capabilities of 3-amino-2-methyl-
quinazolin-4(3H)-one derivatives, suggesting potential applications in photochemotherapy.[6][7]
The binding of these compounds to DNA has been investigated through molecular docking
studies, correlating their structural features with their photo-activity.[6][7] The broad biological
profile of the quinazolinone core makes this compound and its derivatives promising
candidates for further drug discovery and development efforts.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-amino-2-methylquinazolin-4(3H)-one | COHI9N3O | CID 237591 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. schbt.com [scbt.com]
e 3. 3-Amino-2-methylquinazolin-4(3H)-one | 1898-06-2 | FA117203 [biosynth.com]
e 4. benchchem.com [benchchem.com]

e 5. Synthesis, in silico and in vitro antimicrobial efficacy of substituted arylidene-based
quinazolin-4(3H)-one motifs - PMC [pmc.ncbi.nlm.nih.gov]

e 6. mdpi.com [mdpi.com]

e 7. proquest.com [proquest.com]

o 8. researchgate.net [researchgate.net]
e 9. researchgate.net [researchgate.net]

e 10. Synyhesis and Antibacterial Activities of New 3-Amino-2-Methyl-Quinazolin-4 (3h)-One
Derivatives [article.sapub.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b158153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10561392/
https://www.mdpi.com/2227-9717/10/2/384
https://www.proquest.com/intermediateredirectforezproxy
https://www.mdpi.com/2227-9717/10/2/384
https://www.proquest.com/intermediateredirectforezproxy
http://article.sapub.org/10.5923.j.chemistry.20120203.09.html
https://www.benchchem.com/product/b158153?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-2-methylquinazolin-4_3H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-2-methylquinazolin-4_3H_-one
https://www.scbt.com/p/3-amino-2-methyl-4-3h-quinazolinone-1898-06-2
https://www.biosynth.com/p/FA117203/1898-06-2-3-amino-2-methylquinazolin-43h-one
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_3_Amino_2_methylquinazolin_4_3H_one.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10561392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10561392/
https://www.mdpi.com/2227-9717/10/2/384
https://www.proquest.com/intermediateredirectforezproxy
https://www.researchgate.net/publication/334820603_Synthesis_and_antibacterial_activity_of_3-amino-6-iodo-2-methyl_quinazolin_4-3H-one_and_6-iodo-2-methyl-4H-benzo_D_1_3_oxazin-4-one
https://www.researchgate.net/publication/281930089_Synthesis_and_Antifungal_Activity_of_Novel_Quinazolin-43H-one_Derivatives
http://article.sapub.org/10.5923.j.chemistry.20120203.09.html
http://article.sapub.org/10.5923.j.chemistry.20120203.09.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. [PDF] Synthesis and antibacterial activity of 3-amino-6-iodo-2-methyl quinazolin 4-(3H)-
one and 6-iodo-2-methyl-4H-benzo [D] [1, 3] oxazin-4-one | Semantic Scholar
[semanticscholar.org]

 To cite this document: BenchChem. [In-Depth Technical Guide: 3-amino-2-methylquinazolin-
4(3H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158153#molecular-weight-of-3-amino-2-
methylquinazolin-4-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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